Cas no 17131-51-0 (1,2-Propanediol,3-(3-methoxyphenoxy)-)
17131-51-0 structure
Product Name:1,2-Propanediol,3-(3-methoxyphenoxy)-
CAS No:17131-51-0
MF:C10H14O4
MW:198.215763568878
CID:151957
PubChem ID:86515
Update Time:2025-04-19
1,2-Propanediol,3-(3-methoxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol,3-(3-methoxyphenoxy)-
- 1,2-Propanediol, 3-(m-methoxyphenoxy)-
- 3-(3-methoxyphenoxy)propane-1,2-diol
- 3-(3-methoxyphenoxy)-1,2-propanediol
- 3-(3-Methoxy-phenoxy)-propan-1,2-diol
- 3-(3-Methoxy-phenoxy)-propandiol-(1,2)
- 3-(3-Methoxy-phenoxy)-propane-1,2-diol
- 3-(m-Methoxyphenoxy)-1,2-propanediol
- AC1L3BPQ
- BRN 2261366
- CTK8H2324
- Glycerin-1-(3-methoxyphenyl)ether
- HMS2390M19
- 17131-51-0
- Opera_ID_1932
- DTXSID90937972
- CHEMBL1426347
- AKOS000672828
- MLS000074470
- AKOS017404952
- SMR000010824
-
- Inchi: 1S/C10H14O4/c1-13-9-3-2-4-10(5-9)14-7-8(12)6-11/h2-5,8,11-12H,6-7H2,1H3
- InChI Key: PVXJBKOQPCPILX-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1)OC)CC(CO)O
Computed Properties
- Exact Mass: 198.08922
- Monoisotopic Mass: 198.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.92
1,2-Propanediol,3-(3-methoxyphenoxy)- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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